Cas no 2137870-49-4 (N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide)

• Product Name: N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide
• CAS No: 2137870-49-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6411825
• PubChem ID: 165451958
• Update Time: 2025-07-09

N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-737788
• N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide
• 2137870-49-4

• Inchi： 1S/C11H19NO3/c1-15-6-11(14)12-10-4-8-2-7(5-13)3-9(8)10/h7-10,13H,2-6H2,1H3,(H,12,14)
• InChI Key： MVWGONGXBKZIHF-UHFFFAOYSA-N
• SMILES： OCC1CC2CC(C2C1)NC(COC)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide

Comprehensive Overview of N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide (CAS No. 2137870-49-4)

The compound N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide (CAS No. 2137870-49-4) is a specialized organic molecule with a unique bicyclic structure and functional groups that make it a subject of interest in pharmaceutical and chemical research. Its bicyclo[3.2.0]heptane core, combined with hydroxymethyl and methoxyacetamide moieties, offers versatile reactivity and potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting enzymes or receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for customized synthetic intermediates like N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide has surged due to advancements in precision medicine and small-molecule drug development. This compound’s structural complexity aligns with trends in fragment-based drug design, where rigid bicyclic scaffolds enhance binding affinity and selectivity. Its CAS No. 2137870-49-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

The hydroxymethyl group in this molecule provides a handle for further derivatization, enabling conjugation with other pharmacophores or probes. Meanwhile, the methoxyacetamide segment contributes to solubility and bioavailability, addressing common challenges in lead optimization. These features make it a valuable candidate for studying structure-activity relationships (SAR) in drug candidates targeting GPCRs or kinases—a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide exemplifies modern green chemistry principles. Researchers are optimizing its preparation using catalytic asymmetric synthesis to minimize waste and improve enantioselectivity—a priority for sustainable pharmaceutical manufacturing. Its bicyclo[3.2.0]heptane framework also attracts attention in bioisostere studies, where it may replace traditional cycloalkanes to enhance metabolic stability.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. Such rigor is critical given its potential use in preclinical research. Notably, its CAS No. 2137870-49-4 is often cross-referenced in patent literature, highlighting its inclusion in proprietary drug formulations or bioconjugation strategies.

As the scientific community focuses on undruggable targets and protein degradation technologies, N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide could play a pivotal role. Its scaffold’s rigidity and functional diversity align with PROTAC (Proteolysis-Targeting Chimera) design, a trending area in oncology research. Furthermore, its relevance to neurodegenerative disease models is under investigation, given the growing interest in blood-brain barrier permeability modifiers.

In summary, N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-2-methoxyacetamide (CAS No. 2137870-49-4) represents a multifaceted tool for modern chemistry and life sciences. Its applications span from hit-to-lead optimization to biomaterials engineering, driven by its balanced physicochemical properties and synthetic adaptability. As computational chemistry and machine learning accelerate molecular design, this compound’s significance is poised to grow, answering key questions in drug delivery and target engagement strategies.